5-[(4-Nitrobenzyl)oxy]-6-oxo-1,2,3,6-tetrahydro-4-pyridinecarboxylic acid

• IUPAC Name: 5-[(4-nitrophenyl)methoxy]-6-oxo-2,3-dihydro-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H12N2O6/c16-12-11(10(13(17)18)5-6-14-12)21-7-8-1-3-9(4-2-8)15(19)20/h1-4H,5-7H2,(H,14,16)(H,17,18)
• InChI Key: PWNJYCUJBFAZPC-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C(=C1C(=O)O)OCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H12N2O6
• Molecular Weight: 292.24 g/mol

Description

The compound “5-[(4-Nitrobenzyl)oxy]-6-oxo-1,2,3,6-tetrahydro-4-pyridinecarboxylic acid” is a chemical compound with the molecular formula C13H12N2O6. It is related to other compounds such as 3-((4-Nitrobenzyl)oxy)-3-oxopropanoic acid and 4,5-Dimethoxy-2-nitrobenzyl alcohol.

Scientific Research Applications

Chemistry and Synthetic Applications

One of the key applications of compounds similar to "5-[(4-Nitrobenzyl)oxy]-6-oxo-1,2,3,6-tetrahydro-4-pyridinecarboxylic acid" lies in their role in synthetic chemistry, particularly in the formation of complex heterocyclic structures. For instance, the study by Klemm et al. (1985) discusses the chemistry of thienopyridines, illustrating synthetic routes to substituted thieno[3,2-b]pyridines from N-oxide, highlighting the versatility of nitrobenzyl derivatives in heterocyclic chemistry (Klemm, Louris, Boisvert, Higgins, & Muchiri, 1985). Similarly, the work by Quah, Jebas, and Fun (2008) on 4-aminopyridinium 4-nitrobenzoate and 4-nitrobenzoic acid demonstrates the structural complexity and potential for forming hydrogen-bonded networks, crucial for material science and molecular engineering (Quah, Jebas, & Fun, 2008).

Advanced Materials and Sensing

Further extending the applications into advanced materials, the study by Zhang et al. (2018) on Lanthanide-MOFs (Metal-Organic Frameworks) constructed from mixed dicarboxylate ligands showcases the potential of nitrobenzyl derivatives in creating materials with unique luminescent properties. These properties make them suitable for sensing applications, demonstrating their versatility beyond mere synthetic intermediates (Zhang, Zhan, Liang, Chen, Liu, Jia, & Hu, 2018).

Crystal Engineering and Nonlinear Optics

In the realm of crystal engineering and nonlinear optics, the research by Muthuraman, Masse, Nicoud, and Desiraju (2001) explores molecular complexation strategies, utilizing derivatives of nitrobenzyl compounds to engineer noncentrosymmetric structures. These structures are pivotal for developing materials with quadratic nonlinear optical behavior, underscoring the importance of these compounds in photonic and optoelectronic applications (Muthuraman, Masse, Nicoud, & Desiraju, 2001).